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Compound of Interest

1,5-Naphthyridine-2-carboxylic
Compound Name: o
aci

cat. No.: B1353152

This guide provides critical safety and logistical information for the handling and disposal of
1,5-Naphthyridine-2-carboxylic acid, tailored for researchers, scientists, and professionals in
drug development. The following procedures are designed to ensure a safe laboratory
environment and compliance with standard safety protocols.

Chemical Identifier:

Compound Name CAS Number

1,5-Naphthyridine-2-carboxylic acid 49850-62-6

Hazard Identification and Personal Protective
Equipment (PPE)

1,5-Naphthyridine-2-carboxylic acid is classified as a hazardous substance that can cause
skin irritation, serious eye irritation, and may cause respiratory irritation.[1] Adherence to the
following personal protective equipment (PPE) guidelines is mandatory to minimize exposure
and ensure personal safety.

Summary of Required Personal Protective Equipment:
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Protection Type

Required Equipment

Specifications

Eye and Face Protection

Safety Goggles or Face Shield

Must meet OSHA 29 CFR
1910.133 or European
Standard EN166 regulations.

[2](3]

Hand Protection

Chemical-Impermeable Gloves

Nitrile or other appropriate
resistant gloves should be
worn.[1][4]

Body Protection

Laboratory Coat

Standard lab coat to protect

against skin contact.[3][4]

Respiratory Protection

Fume Hood or Respirator

Use in a well-ventilated area,
preferably a chemical fume
hood.[3][4] If ventilation is
inadequate, a NIOSH/MSHA
approved respirator is

necessary.[2][5]

Experimental Protocols: Handling and Storage

Procedures

Proper handling and storage are crucial to prevent accidents and maintain the integrity of the

compound.

Handling Protocol:

o Engineering Controls: Always handle 1,5-Naphthyridine-2-carboxylic acid in a well-

ventilated area, preferably within a certified chemical fume hood to minimize inhalation of

dust or fumes.[3][4] Ensure that eyewash stations and safety showers are readily accessible.

[2][5]

» Personal Hygiene: Avoid all personal contact with the substance.[3][4] Do not eat, drink, or

smoke in the laboratory. Wash hands thoroughly with soap and water after handling.[4]
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e Preventing Contamination: Take off any contaminated clothing and wash it before reuse.[1]

[4]
Storage Protocol:
o Container Integrity: Keep the container tightly closed when not in use.[1][4]

o Storage Conditions: Store in a cool, dry, and well-ventilated place, away from incompatible
materials.[4]

e Security: The storage area should be secure, and the substance should be stored locked up.

[1][4]

Emergency Response and First Aid

In the event of exposure, immediate and appropriate action is critical.

First Aid Measures:

Exposure Route First Aid Procedure

Wash the affected area with plenty of water.[1] If
If on Skin skin irritation occurs, seek medical attention.[1]
[4]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

If in Eyes . . . .
do. Continue rinsing.[1][4] Seek immediate
medical attention.
Move the person to fresh air and keep them
If Inhaled comfortable for breathing.[1][4] If the person
feels unwell, seek medical help.[1]
Do NOT induce vomiting. Rinse mouth with
If Swallowed

water and seek immediate medical attention.[4]

Disposal Plan
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The disposal of 1,5-Naphthyridine-2-carboxylic acid and its containers must be handled as
hazardous waste in accordance with all applicable local, state, and federal regulations.[1]

Step-by-Step Disposal Protocol:

o Waste Collection: Collect waste material in a designated, properly labeled, and sealed
hazardous waste container.[3]

e Labeling: Clearly label the container with "Hazardous Waste" and the full chemical name,
"1,5-Naphthyridine-2-carboxylic acid."

e Do Not Mix: Do not mix with other waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.

e Consult EHS: Contact your institution's EHS department or a licensed hazardous waste
disposal company to arrange for proper disposal.

e Prohibited Disposal: Never dispose of this chemical down the drain or in the regular trash.[3]

Mandatory Visualization

The following diagram illustrates the decision-making workflow for selecting the appropriate
personal protective equipment when handling 1,5-Naphthyridine-2-carboxylic acid.
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Caption: PPE Selection Workflow for 1,5-Naphthyridine-2-carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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